Cas no 42417-72-1 (N-Me-Thr(tBu)-OH·HCl)

• Product Name: N-Me-Thr(tBu)-OH·HCl
• CAS No: 42417-72-1
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• MDL: MFCD02094573
• CID: 324728
• PubChem ID: 7010396
• Update Time: 2025-05-20

N-Me-Thr(tBu)-OH·HCl Chemical and Physical Properties

Names and Identifiers

• L-Threonine, O-(1,1-dimethylethyl)-N-methyl-
• (2S,3R)-2-(methylamino)-3-[(2-methylpropan-2-yl)oxy]butanoic acid
• N-Me-D-Thr(tBu)-OH.HCl
• N-ME-D-THR(TBU)-OH·HCL
• N-Me-Thr(tBu)-OH.HCl
• N-ME-THR(TBU)-OH·HCL
• H-(Me)Thr(t-Bu)-OH
• L-Threonine,O-(1,1-dimethylethyl)-N-methyl
• N-Me-Thr(Tbu)-OH
• N-METHYL-O-TERT-BUTYL-L-THREONINE HYDROCHLORIDE
• (2S,3R)-3-tert-butoxy-2-(methylamino)butanoic acid
• MFCD02094573
• SCHEMBL9280701
• (2S,3R)-2-(methylazaniumyl)-3-[(2-methylpropan-2-yl)oxy]butanoate
• AS-76419
• (2S,3R)-3-(tert-Butoxy)-2-(methylamino)butanoic acid
• O-(tert-butyl)-N-methyl-L-threonine
• D94957
• DTXSID80426648
• O-tert-Butyl-N-methyl-L-threonine
• N-alpha-Methyl-O-t-butyl-L-threonine
• H-MeThr(tBu)-OH
• 42417-72-1
• AKOS006346541
• CS-0158226
• N-alpha-Methyl-O-t-butyl-L-threonine (Me-L-Thr(tBu)-OH)
• N-Me-Thr(tBu)-OH·HCl

• MDL： MFCD02094573
• Inchi： 1S/C9H19NO3/c1-6(13-9(2,3)4)7(10-5)8(11)12/h6-7,10H,1-5H3,(H,11,12)/t6-,7+/m1/s1
• InChI Key： KYXQLWFONOUGLB-RQJHMYQMSA-N
• SMILES： O([C@H](C)[C@@H](C(=O)O)NC)C(C)(C)C

Computed Properties

• Exact Mass: 189.13600
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.008±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.6±30.0 ºC (760 Torr),
• Flash Point: 115.0±24.6 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 58.56000
• LogP: 1.25350

N-Me-Thr(tBu)-OH·HCl Security Information

• Storage Condition：2-8°C

Additional information on N-Me-Thr(tBu)-OH·HCl

Comprehensive Overview of N-Me-Thr(tBu)-OH·HCl (CAS No. 42417-72-1): Properties, Applications, and Industry Insights

The compound N-Me-Thr(tBu)-OH·HCl (CAS No. 42417-72-1) is a protected derivative of threonine, a critical amino acid widely utilized in peptide synthesis and pharmaceutical research. This hydrochloride salt form, featuring a tert-butyl (tBu) protecting group and N-methylation (N-Me), offers enhanced stability and solubility, making it indispensable in modern organic chemistry and drug development. Its molecular structure, C9H19NO3·HCl, combines the robustness of tert-butyl protection with the reactivity of a free carboxyl group, enabling precise control in peptide chain assembly.

In recent years, the demand for N-Me-Thr(tBu)-OH·HCl has surged due to its pivotal role in the synthesis of peptide therapeutics, including GLP-1 analogs and antimicrobial peptides. Researchers prioritize this building block for its ability to improve metabolic stability and reduce enzymatic degradation in vivo—a hot topic in biopharmaceutical innovation. The compound’s CAS No. 42417-72-1 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, N-Me-Thr(tBu)-OH·HCl excels in solid-phase peptide synthesis (SPPS), where its tert-butyloxycarbonyl (Boc)-compatible protection strategy minimizes side reactions. This aligns with the growing trend toward green chemistry, as it reduces waste generation compared to traditional methods. Industry forums often highlight its utility in macrocyclic peptide design, a niche gaining traction for targeting "undruggable" proteins like transcription factors.

Quality control of CAS No. 42417-72-1 adheres to stringent ICH guidelines, with HPLC purity typically exceeding 98%. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity, addressing user queries about batch-to-batch consistency—a common concern among peptide manufacturers. Storage recommendations (-20°C under nitrogen) and handling protocols are frequently discussed in researchgate.net threads, emphasizing its hygroscopic nature.

The compound’s applications extend to prodrug development, where its N-methylation enhances membrane permeability—a key focus in CNS drug delivery research. Patent analyses reveal its use in anticancer peptide candidates, particularly those targeting protein-protein interactions. This positions N-Me-Thr(tBu)-OH·HCl as a cornerstone in precision medicine, a trending sector with CAGR projections of 12.3% (2023–2030).

Emerging discussions in peptide-based vaccines further underscore its value. For instance, its incorporation into TLR-agonist conjugates improves immunogenicity, a technique explored in oncology vaccines. Such innovations respond to the rising demand for personalized immunotherapy, a topic dominating PubMed searches since 2022. Suppliers often highlight its compatibility with Fmoc/tBu strategies, catering to labs transitioning from Boc chemistry.

In conclusion, N-Me-Thr(tBu)-OH·HCl (CAS No. 42417-72-1) bridges fundamental research and industrial applications, driven by its versatility in peptide engineering and alignment with cutting-edge drug discovery paradigms. Its optimization for automated synthesizers and role in epitope mapping ensure sustained relevance, while quality advancements address the bioavailability challenges central to contemporary pharma debates.